2-Amino-4-(3,4-dimethoxyphenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(3,4-dimethoxyphenyl)-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C18H20N4O2/c1-22-7-6-14-13(10-22)17(12(9-19)18(20)21-14)11-4-5-15(23-2)16(8-11)24-3/h4-5,8H,6-7,10H2,1-3H3,(H2,20,21)
• InChI Key: ISZGXSVHELKOIV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C(=C(C(=N2)N)C#N)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

Typically, compounds like this are part of a larger class of organic compounds known as heterocyclic compounds, which contain at least one atom other than carbon within the ring structure (in this case, nitrogen). They often have interesting biological activities and are commonly found in pharmaceuticals and natural products.

Synthesis Analysis

The synthesis of such compounds usually involves several steps, each introducing a new functional group or modifying an existing one. The exact method would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The reactivity of a compound is determined by its structure. Functional groups, such as the amino group (NH2) and the nitrile group (CN), are often reactive and can undergo various chemical reactions. The exact reactions would depend on the conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and acidity, can be measured experimentally. These properties are important for understanding how the compound behaves in different environments.

Scientific Research Applications

Synthesis and Structural Analysis

A significant application of 2-Amino-4-(3,4-dimethoxyphenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is in the realm of chemical synthesis and structural analysis. For instance, it has been involved in the synthesis and characterization by techniques such as FT-IR, 1H NMR, and single crystal X-ray diffraction studies. This comprehensive analysis provides valuable insights into its crystal structure, exhibiting intermolecular and intramolecular interactions that contribute to its dimer formation and molecular packing in the crystal lattice. Theoretical optimizations using density functional theory (DFT) have shown consistency with experimental data, further exploring its molecular electrostatic potential, Mulliken charges, and frontier molecular orbital analysis (Sharma et al., 2022).

Molecular Docking and Potential Antimicrobial Applications

The compound has been studied for its potential antimicrobial applications through molecular docking analysis. Such studies suggest its efficacy as an active antimicrobial drug, underscoring the importance of structural analysis in identifying promising therapeutic agents (Sharma et al., 2022).

Development of Novel Synthetic Methods

Another application is in the development of novel synthetic methods for related compounds. For example, a facile and novel synthesis approach for 1,6‐naphthyridin‐2(1H)‐ones and their derivatives has been described, highlighting the versatility and potential for further derivative synthesis based on this core structure (Singh & Lesher, 1990).

Antimicrobial and Antifungal Agent Synthesis

The structural framework of this compound serves as a precursor for synthesizing derivatives with antimicrobial and antifungal properties. This highlights its role in the synthesis of pharmacologically active compounds, contributing to the development of new treatments for microbial infections (Al-Omran et al., 2002).

Fluorescence Properties and Chemical Analysis

Moreover, studies have explored its fluorescence properties, indicating the potential for applications in chemical analysis and molecular biology. The fluorescence properties of certain derivatives have been screened, showing high quantum yields and suggesting utility in fluorescence-based assays and imaging techniques (Wu et al., 2010).

Mechanism of Action

If the compound has biological activity, its mechanism of action can be studied using various biochemical and biophysical techniques. This could involve studying its interactions with proteins or other biomolecules, or looking at its effects on cells or organisms.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Compounds that are highly reactive or toxic can pose risks if not handled properly. Information on safety and hazards is usually available from material safety data sheets (MSDS) and similar resources.

Future Directions

The future research directions for a compound would depend on its properties and potential applications. For example, if the compound has promising biological activity, it could be further developed as a drug. Alternatively, if it has interesting chemical reactivity, it could be used to develop new synthetic methods.